Cas no 1806955-51-0 (Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate)

• Product name: Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate
• CAS No: 1806955-51-0
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4897646

Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-17-8(16)3-7-6(4-12)5-15-9(11(13)14)10(7)18-2/h5,11H,3-4H2,1-2H3
• InChI Key： SAWQMAMWPKNVNC-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(=C1CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate

Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate (CAS No. 1806955-51-0): A Comprehensive Overview

Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate (CAS No. 1806955-51-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. Its molecular structure, featuring a pyridine core with substituents such as chloromethyl, difluoromethyl, and methoxy groups, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate molecule exhibits a high degree of functional diversity, which is essential for its potential applications in medicinal chemistry. The presence of the chloromethyl group provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various functional moieties. This reactivity is particularly valuable in the synthesis of more complex molecules designed to interact with biological targets.

The difluoromethyl group is another critical feature of this compound, known for its ability to enhance metabolic stability and binding affinity in drug candidates. The incorporation of fluorine atoms into a molecule often leads to improved pharmacokinetic properties, making it a preferred choice in the design of next-generation pharmaceuticals. Additionally, the methoxy group contributes to the overall electronic properties of the molecule, influencing its interactions with biological receptors.

In recent years, there has been a growing interest in exploring the therapeutic potential of pyridine derivatives. Pyridine-based compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural motif of Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate aligns well with these trends, positioning it as a valuable candidate for further investigation.

Recent studies have highlighted the importance of fluorinated pyridines in drug development. For instance, fluorinated pyridines have been reported to exhibit enhanced binding to target proteins and improved resistance to metabolic degradation. These findings suggest that Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate could serve as a potent scaffold for designing innovative therapeutics. Researchers have been exploring its potential in inhibiting key enzymes involved in disease pathways, demonstrating its versatility as a starting point for drug discovery efforts.

The synthesis of Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a pyridine precursor, followed by functionalization at specific positions using appropriate reagents. The introduction of the chloromethyl, difluoromethyl, and methoxy groups requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve the desired molecular architecture.

The biological evaluation of Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate has revealed intriguing properties that warrant further exploration. Preclinical studies have indicated that this compound exhibits promising activity against certain disease models. For example, it has shown potential in modulating signaling pathways associated with cancer cell proliferation and survival. These preliminary findings underscore the importance of continued research to fully understand its therapeutic profile.

The development of new pharmaceuticals is an iterative process that involves extensive testing and refinement. Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate represents an early stage in this process, with much work remaining to be done before it can be translated into clinical applications. However, its unique structural features and promising biological activity make it an exciting compound to follow in the context of drug discovery.

In conclusion, Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetate (CAS No. 1806955-51-0) is a multifaceted compound with significant potential in pharmaceutical research. Its structural complexity and functional diversity make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of future treatments for various diseases.